Cas no 2320608-39-5 (N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-2-phenoxyacetamide)

• Product Name: N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-2-phenoxyacetamide
• CAS No: 2320608-39-5
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 5341091
• Update Time: 2025-05-19

N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-2-phenoxyacetamide
• N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-2-phenoxyacetamide

• Inchi： 1S/C16H19NO4/c1-11-8-14(12(2)21-11)15(18)9-17-16(19)10-20-13-6-4-3-5-7-13/h3-8,15,18H,9-10H2,1-2H3,(H,17,19)
• InChI Key： AIWVOQPFBQVICO-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)C(CNC(COC1C=CC=CC=1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 330
• XLogP3: 1.9
• Topological Polar Surface Area: 71.7

Additional information on N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-2-phenoxyacetamide

Recent Advances in the Study of N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-2-phenoxyacetamide (CAS: 2320608-39-5)

The compound N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-2-phenoxyacetamide (CAS: 2320608-39-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan and phenoxyacetamide structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's potential as an anti-inflammatory agent. Preliminary in vitro and in vivo studies have demonstrated that N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-2-phenoxyacetamide exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential utility in treating chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate NF-κB signaling pathways has been identified as a possible mechanism underlying its anti-inflammatory effects.

In addition to its anti-inflammatory properties, recent research has explored the compound's role in cancer therapy. Studies have indicated that N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-2-phenoxyacetamide may induce apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. The compound appears to disrupt mitochondrial membrane potential and activate caspase-dependent apoptotic pathways. These findings have sparked interest in further investigating its potential as an adjunctive therapy in oncology.

The synthetic chemistry of this compound has also been a focus of recent research. Several novel synthetic routes have been developed to improve yield and purity, with particular attention to the stereoselective formation of the hydroxyethyl moiety. These advancements in synthesis have facilitated more extensive pharmacological evaluation and structure-activity relationship (SAR) studies, which are crucial for optimizing the compound's therapeutic potential.

Pharmacokinetic studies have revealed that N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-2-phenoxyacetamide exhibits favorable absorption and distribution profiles in animal models, with moderate plasma protein binding and good tissue penetration. However, its metabolic stability and potential drug-drug interactions require further investigation to fully assess its clinical viability. Recent efforts have focused on identifying major metabolites and evaluating potential toxicity concerns.

Looking forward, researchers are particularly interested in exploring the compound's potential applications in neurodegenerative diseases, given its ability to cross the blood-brain barrier and its observed neuroprotective effects in preliminary studies. The coming years are likely to see increased research activity around this molecule, with potential clinical trials if preclinical results continue to show promise.

In conclusion, N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-2-phenoxyacetamide represents an exciting area of research in chemical biology and drug discovery. Its multifaceted pharmacological profile and recent advances in synthetic accessibility position it as a promising candidate for further development. Continued research efforts will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.